2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 2-(3-carboxy-5-fluorophenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C14H8F2O4/c15-9-1-2-11(14(19)20)12(6-9)7-3-8(13(17)18)5-10(16)4-7/h1-6H,(H,17,18)(H,19,20)
• InChI Key: BHAOFYKFRACTIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C2=CC(=CC(=C2)F)C(=O)O)C(=O)O
• Molecular Formula: C14H8F2O4
• DSSTOX Substance ID: DTXSID10690895
• Molecular Weight: 278.21 g/mol
• CAS No.: 1261926-64-0

Description

2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid, 95% (2-CFPFBA) is an organic fluorinated compound that has been studied extensively due to its numerous potential applications in the fields of chemistry, biochemistry, and pharmacology. 2-CFPFBA has been used as a building block for the synthesis of various compounds, including pharmaceuticals and agrochemicals. In addition, 2-CFPFBA has been used as a starting material in the synthesis of fluorinated polymers and as an additive in the production of optical materials. This compound has also been studied for its ability to interact with proteins and other biomolecules, as well as its potential to modulate the activity of enzymes.

Scientific Research Applications

2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid, 95% has been the subject of numerous scientific investigations due to its potential applications in various fields. For example, it has been used as a starting material for the synthesis of various fluorinated polymers, as an additive in the production of optical materials, and as a building block for the synthesis of various pharmaceuticals and agrochemicals. In addition, 2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid, 95% has been studied for its ability to interact with proteins and other biomolecules, as well as its potential to modulate the activity of enzymes.

Mechanism of Action

The mechanism of action of 2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid, 95% is not yet fully understood. However, it is believed that the compound interacts with proteins and other biomolecules through hydrogen bonding and hydrophobic interactions. In addition, 2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid, 95% has been shown to modulate the activity of enzymes, likely by binding to active sites on the enzyme surface.
Biochemical and Physiological Effects
2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid, 95% has been studied for its potential biochemical and physiological effects. Studies have shown that the compound can bind to proteins and other biomolecules, as well as modulate the activity of enzymes. In addition, 2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid, 95% has been shown to have antioxidant and anti-inflammatory properties, as well as the potential to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid, 95% is a versatile compound that can be used in a variety of laboratory experiments. One of the major advantages of using this compound is that it is relatively easy to synthesize and can be used in a variety of reactions. In addition, 2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid, 95% is relatively stable and can be stored for long periods of time without significant degradation. The major limitation of using this compound in laboratory experiments is that it is difficult to obtain in large quantities.

Future Directions

There are numerous potential future directions for the research and development of 2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid, 95%. For example, further investigation of the compound’s ability to interact with proteins and other biomolecules could lead to the development of novel drugs and other therapeutic agents. In addition, further study of the compound’s ability to modulate the activity of enzymes could lead to the development of more effective treatments for a variety of diseases. Finally, further investigation of the compound’s antioxidant and anti-inflammatory properties could lead to the development of more effective treatments for a variety of conditions.

Synthesis Methods

2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid, 95% is synthesized by a multi-step process that begins with the reaction of 4-fluorobenzaldehyde with 3-chloro-5-fluorobenzoic acid in the presence of a base. The resulting product is then reacted with sodium hydroxide to yield 2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid, 95%. The overall reaction is as follows:
4-Fluorobenzaldehyde + 3-Chloro-5-fluorobenzoic acid → 2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid, 95%